Cas no 6581-54-0 (3-chlorooxane)

• Product Name: 3-chlorooxane
• CAS No: 6581-54-0
• MF: C₅H₉ClO
• MW: 120.577360868454
• CID: 1703094
• PubChem ID: 529967
• Update Time: 2025-04-21

3-chlorooxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-chlorotetrahydro-
• 3-chlorotetrahydro-2H-Pyran
• 3-CHLORO-TETRAHYDROPYRAN
• 3-chlorooxane
• Tetrahydropyrane, 3-chloro
• 2H-Pyran, tetrahydro, 3-chloro, # 2
• GABNFOSTPFAECR-UHFFFAOYSA-N
• AKOS013492426
• 2H-Pyran, tetrahydro, 3-chloro, # 1
• DB-304634
• EN300-101370
• SB75029
• 6581-54-0
• SCHEMBL4531401

• Inchi： 1S/C5H9ClO/c6-5-2-1-3-7-4-5/h5H,1-4H2
• InChI Key： GABNFOSTPFAECR-UHFFFAOYSA-N
• SMILES： ClC1COCCC1

Computed Properties

• Exact Mass: 120.03427
• Monoisotopic Mass: 120.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23